Cas no 893787-61-6 (N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide
• CAS No: 893787-61-6
• MF: C₂₃H₂₇N₃OS
• MW: 393.544984102249
• CID: 5439794
• PubChem ID: 8109531
• Update Time: 2025-10-07

N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide
• N-(3,5-dimethylphenyl)-2-spiro[1H-quinazoline-2,1'-cyclohexane]-4-ylsulfanylacetamide
• AKOS001975596
• F3165-0822
• 2-((1'H-spiro[cyclohexane-1,2'-quinazolin]-4'-yl)thio)-N-(3,5-dimethylphenyl)acetamide
• 893787-61-6
• N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide

• Inchi： 1S/C23H27N3OS/c1-16-12-17(2)14-18(13-16)24-21(27)15-28-22-19-8-4-5-9-20(19)25-23(26-22)10-6-3-7-11-23/h4-5,8-9,12-14,25H,3,6-7,10-11,15H2,1-2H3,(H,24,27)
• InChI Key： VQGUACCNGOMQQX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1C2C=CC=CC=2NC2(CCCCC2)N=1

Computed Properties

• Exact Mass: 393.18748367g/mol
• Monoisotopic Mass: 393.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide

Comprehensive Overview of N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide (CAS No. 893787-61-6)

N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide, identified by its CAS No. 893787-61-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of quinazoline derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the spirocyclohexane and quinazoline moieties, contribute to its potential applications in drug discovery and development.

The growing interest in N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide is driven by its potential role in targeting specific enzymatic pathways. Researchers are particularly intrigued by its sulfanylacetamide group, which may interact with cysteine residues in proteins, making it a candidate for modulating protein-protein interactions. This aligns with current trends in precision medicine and targeted therapy, where compounds with selective binding capabilities are highly sought after.

In the context of drug design, the spirocyclic structure of this compound offers conformational rigidity, which can enhance binding affinity and metabolic stability. This is particularly relevant in the development of small-molecule inhibitors for diseases such as cancer and inflammatory disorders. The 3,5-dimethylphenyl substituent further adds to the lipophilicity of the molecule, potentially improving its pharmacokinetic properties.

Recent advancements in computational chemistry and molecular docking have facilitated the exploration of N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide as a lead compound. Virtual screening studies suggest its potential affinity for kinases and other signaling proteins, which are critical in cell proliferation and apoptosis. These findings are particularly relevant to the ongoing search for novel anti-cancer agents with reduced side effects.

The synthesis of CAS No. 893787-61-6 involves multi-step organic reactions, including the formation of the spirocyclohexane-quinazoline core and subsequent functionalization with the sulfanylacetamide group. Researchers have optimized these procedures to achieve high yields and purity, which are essential for preclinical studies. The compound's stability under physiological conditions is also a key area of investigation, as it impacts its suitability for in vivo applications.

From a toxicological perspective, preliminary studies indicate that N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide exhibits a favorable safety profile in cell-based assays. However, further ADME (Absorption, Distribution, Metabolism, and Excretion) studies are required to evaluate its potential for clinical translation. This is a critical step in the drug development pipeline, especially for compounds targeting chronic diseases.

The versatility of quinazoline-based compounds like CAS No. 893787-61-6 extends beyond therapeutics. They are also explored in material science for their photophysical properties, which could be harnessed in organic electronics and sensors. The electron-rich nature of the quinazoline ring makes it a promising candidate for designing fluorescent probes and light-emitting materials.

In summary, N-(3,5-dimethylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide represents a compelling area of research at the intersection of medicinal chemistry and biotechnology. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet medical needs. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative therapies and technologies.